Cas no 161193-78-8 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid
• CAS No: 161193-78-8
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 6361631
• PubChem ID: 15221534
• Update Time: 2025-10-17

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid
• EN300-1878695
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-hydroxypropanoic acid
• 161193-78-8

• Inchi： 1S/C11H16N2O5/c1-11(2,3)18-10(17)13-5-7(12-6-13)4-8(14)9(15)16/h5-6,8,14H,4H2,1-3H3,(H,15,16)
• InChI Key： FIWHBTOCPOLAJL-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 161193-78-8, known as 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a tert-butoxycarbonyl (Boc) group and a hydroxylpropanoic acid moiety. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its stability and versatility in various chemical reactions. The Boc group, on the other hand, is a common protecting group used in peptide synthesis and other organic transformations.

Recent studies have highlighted the potential of this compound in drug discovery and development. The hydroxylpropanoic acid moiety contributes to its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

The synthesis of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid involves a multi-step process that typically begins with the preparation of the imidazole ring. The Boc group is introduced via a nucleophilic substitution reaction, followed by the addition of the hydroxylpropanoic acid moiety through esterification or similar techniques. This compound is also used as an intermediate in the synthesis of more complex molecules, such as peptide analogs and nucleoside derivatives.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). A 2023 article in *Chemical Communications* reported that incorporating this compound into MOFs significantly enhances their catalytic activity for certain organic transformations.

From an environmental perspective, the biodegradability and toxicity of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid have been studied to assess its safety for industrial and medical applications. Preliminary results indicate that it degrades efficiently under aerobic conditions, reducing potential environmental risks. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxypropanoic acid (CAS No. 161193-78-8) is a versatile compound with diverse applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs, advanced materials, and sustainable chemical processes. As ongoing studies continue to uncover new properties and uses for this compound, its significance in various scientific domains is expected to grow further.